Cas no 13611-10-4 (Androstane-3,17-diol,7,17-dimethyl-, (3a,5b,7a,17b)-)

• Product Name: Androstane-3,17-diol,7,17-dimethyl-, (3a,5b,7a,17b)-
• CAS No: 13611-10-4
• MF: C₂₁H₃₆O₂
• MW: 320.509346961975
• CID: 119784
• PubChem ID: 15706076
• Update Time: 2025-04-18

Androstane-3,17-diol,7,17-dimethyl-, (3a,5b,7a,17b)- Chemical and Physical Properties

Names and Identifiers

• Androstane-3,17-diol,7,17-dimethyl-, (3a,5b,7a,17b)-
• 7a,17-dimethyl-5b-Androstane-3a,17b-diol
• (3R,5R,7R,17S)-7,10,13,17-tetramethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthrene-3,17-diol
• 7α,17α-Dimethyl-5α-androstan-3β,17β-diol
• 7α,17α-Dimethyl-5β-androstane-3α,17β-diol
• 5beta-Androstane-3alpha,17beta-diol, 7alpha,17-dimethyl-
• 13611-10-4
• Q27294165
• 5.BETA.-ANDROSTANE-3.ALPHA.,17.BETA.-DIOL, 7.ALPHA.,17-DIMETHYL-
• 7.ALPHA.,17.ALPHA.-DIMETHYL-5.BETA.-ANDROSTANE-3.ALPHA.,17.BETA.-DIOL
• h_58_bolasterone-m
• 7a,17a-Dimethyl-5b-androstane-3a,17b-diol
• Y20AM65I7W
• 7alpha,17alphalpha-Dimethyl-5beta-androstane-3alpha,17beta-diol
• UNII-Y20AM65I7W
• ANDROSTANE-3,17-DIOL, 7,17-DIMETHYL-, (3.ALPHA.,5.BETA.,7.ALPHA.,17.BETA.)-
• Androstane-3,17-diol, 7,17-dimethyl-, (3alpha,5beta,7alpha,17beta)-
• (3R,5R,7R,8R,9S,10S,13S,14S,17S)-7,10,13,17-tetramethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthrene-3,17-diol
• (3a,5b,7a,17b)-7,17-dimethyl-Androstane-3,17-diol
• DTXSID001272284
• 7alpha,17alpha-Dimethyl-5beta-androstane-3alpha,17beta-diol

• Inchi： 1S/C21H36O2/c1-13-11-14-12-15(22)5-8-19(14,2)16-6-9-20(3)17(18(13)16)7-10-21(20,4)23/h13-18,22-23H,5-12H2,1-4H3/t13-,14-,15-,16+,17+,18-,19+,20+,21+/m1/s1
• InChI Key： ZWQUPIDNCOVROC-HEEAJRSSSA-N
• SMILES： O[C@@]1(C)CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CC[C@H](C[C@H]3C[C@@H](C)[C@H]12)O

Computed Properties

• Exact Mass: 320.27168
• Monoisotopic Mass: 320.271530387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: Solid
• Density: 1.0±0.1 g/cm3
• Boiling Point: 425.9±18.0 °C at 760 mmHg
• Flash Point: 185.4±15.8 °C
• PSA: 40.46
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

Androstane-3,17-diol,7,17-dimethyl-, (3a,5b,7a,17b)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives